Cas no 2248307-81-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoate
• CAS No: 2248307-81-3
• MF: C₂₀H₁₇N₃O₄
• MW: 363.366684675217
• CID: 6194765
• PubChem ID: 165724124
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248307-81-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoate
• EN300-6521283

• Inchi： 1S/C20H17N3O4/c1-20(2,11-16-21-14-9-5-6-10-15(14)22-16)19(26)27-23-17(24)12-7-3-4-8-13(12)18(23)25/h3-10H,11H2,1-2H3,(H,21,22)
• InChI Key： BBTYOFJLQUADMC-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)CC1=NC2C=CC=CC=2N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 363.12190603g/mol
• Monoisotopic Mass: 363.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoate (CAS No. 2248307-81-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoate (CAS No. 2248307-81-3) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both isoindole and benzodiazole moieties, makes it a subject of growing interest among researchers. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "isoindole derivatives in drug discovery" and "benzodiazole-based functional materials."

From a structural perspective, the compound combines a 1,3-dioxoisoindoline core with a 2,2-dimethylpropanoate ester linkage to a benzodiazole group. This hybrid architecture is particularly relevant in the context of "multifunctional heterocyclic compounds," a trending topic in medicinal chemistry. Recent studies highlight its potential as a scaffold for designing enzyme inhibitors or fluorescent probes, aligning with searches like "bioactive isoindole derivatives" and "benzodiazole optical properties."

Synthetic routes to CAS No. 2248307-81-3 typically involve condensation reactions between 1H-isoindole-1,3-dione precursors and activated esters of 3-(1H-benzodiazol-2-yl)-2,2-dimethylpropanoic acid. Optimizing these methods is crucial for yield improvement—a frequent concern reflected in queries such as "high-yield synthesis of complex esters." Notably, the compound's stability under physiological conditions (pH 7.4) has spurred investigations into its "prodrug potential," another hot search term in pharmacokinetics research.

In material science, the π-conjugated system of this compound attracts attention for "organic electronic applications." Its benzodiazole unit contributes to electron transport properties, while the isoindole moiety may enhance luminescence efficiency—key considerations for "OLED small-molecule design" (a frequently searched phrase). Researchers are also exploring its use in "metal-organic frameworks (MOFs)" as a functional linker, addressing the demand for "tailored MOF building blocks."

Analytical characterization of 2248307-81-3 employs advanced techniques like NMR spectroscopy (particularly ¹³C and ¹H NMR) and high-resolution mass spectrometry (HRMS). These methods verify the compound's purity—a critical factor for users searching "quality control for research chemicals." Computational studies, including density functional theory (DFT) calculations, predict its electronic properties, catering to queries about "in silico molecular modeling."

Environmental and safety profiles of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-1,3-benzodiazol-2-yl)-2,2-dimethylpropanoate are increasingly scrutinized. While not classified as hazardous, proper handling protocols align with searches for "safe handling of laboratory chemicals." Biodegradation studies address concerns about "persistent organic pollutants," showing moderate degradation rates under aerobic conditions.

Future research directions may explore its "structure-activity relationships (SAR)" for drug development or its "photophysical tuning" for optoelectronic devices. The compound's versatility positions it at the intersection of multiple disciplines, from "medicinal chemistry" to "advanced materials engineering"—both high-traffic search categories in scientific databases.